4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(2-aminoethoxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H26N2O3/c1-13(2,3)18-12(16)15-7-4-11(5-8-15)10-17-9-6-14/h11H,4-10,14H2,1-3H3
• InChI Key: NSIVVSSAGPKOHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COCCN
• Molecular Formula: C13H26N2O3
• DSSTOX Substance ID: DTXSID901134803
• Molecular Weight: 258.36 g/mol
• CAS RN: 1353952-09-6

Description

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, also known as AEM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEM is a derivative of piperidine and is widely used in the synthesis of various compounds.

Scientific Research Applications

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has been extensively studied for its potential applications in various fields such as drug discovery, organic synthesis, and material science. This compound is used as a building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. This compound has also been found to be an effective ligand in metal-catalyzed reactions, which has led to its use in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is not well understood. However, it is believed that this compound acts as a nucleophile and attacks electrophilic centers in the reaction mixture. This compound can also form complexes with metal ions, which can enhance its reactivity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. This compound has also been found to have anti-inflammatory and analgesic properties. This compound has been shown to have a positive effect on the nervous system and has been used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has several advantages for use in lab experiments. This compound is readily available and can be easily synthesized in large quantities. This compound is also stable under a wide range of reaction conditions, which makes it suitable for use in a variety of reactions. However, this compound has some limitations. This compound is highly reactive and can be hazardous if not handled properly. This compound is also expensive, which can limit its use in large-scale reactions.

Future Directions

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has several potential future directions. This compound can be used as a building block in the synthesis of new pharmaceuticals and agrochemicals. This compound can also be used as a ligand in metal-catalyzed reactions, which can lead to the synthesis of new complex organic molecules. This compound can also be used in the development of new materials, such as polymers and nanoparticles. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has potential applications in various fields. This compound is readily available and can be easily synthesized in large quantities. This compound has several advantages for use in lab experiments, such as stability under a wide range of reaction conditions. This compound has several potential future directions, including its use as a building block in the synthesis of new pharmaceuticals and agrochemicals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.